Cas no 21142-29-0 (3-(Triethoxysilyl)propyl methacrylate)

• Product Name: 3-(Triethoxysilyl)propyl methacrylate
• CAS No: 21142-29-0
• MF: C₁₃H₂₆O₅Si
• MW: 290.428045749664
• MDL: MFCD00069153
• CID: 51727
• PubChem ID: 87561627
• Update Time: 2025-04-18

3-(Triethoxysilyl)propyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 3-(Triethoxysilyl)propyl methacrylate
• 3-(Triethoxysilyl)propyl Methacrylate (stabilized with BHT)
• 3-Methacryloxypropyltriethoxysilane
• 3-triethoxysilylpropyl 2-methylprop-2-enoate
• METHACRYLOXYPROPYLTRIETHOXYSILANE
• 3-methacryloyloxypropyltriethoxysilane
• 3-Methacryloylxypropyltriethoxysilan
• Methacrylic Acid 3-(Triethoxysilyl)propyl Ester
• Triethoxy(3-methacryloyloxypropyl)silane
• Methacrylic Acid 3-(Triethoxysilyl)propyl Ester (stabilized with BHT)
• Triethoxy(3-methacryloyloxypropyl)silane (stabilized with BHT)
• Methacrylicacid, 3-(triethoxysilyl)propyl ester (8CI)
• 1-Propanol, 3-(triethoxysilyl)-,methacrylate (8CI)
• (3-Methacryloxypropyl)triethoxysilane
• (g-Methacryloxypropyl)triethoxysilane
• (g-Methacryloyloxypropyl)triethoxysilane
• 2-Methyl-2-propenoic acid 3-(triethoxysilyl)propyl ester
• 3-MPTES
• KBE 503
• SZ 6036
• WD 70
• Y11878
• Y 9936
• Z 6036
• [3-(Methacryloyloxy)propyl]triethoxysilane
• g-(Triethoxysilyl)propylmethacrylate
• 2-Propenoic acid, 2-methyl-, 3-(triethoxysilyl)propyl ester
• 3-(Methacryloxy)propyltriethoxysilane
• 3-(Methacryloxy)propyltriethoxysilane(inhibited with MEHQ)
• C13H26O5Si
• URDOJQUSEUXVRP-UHFFFAOYSA-N
• BBL102896
• STL556705
• (3-methacrylo

• MDL： MFCD00069153
• Inchi： 1S/C13H26O5Si/c1-6-16-19(17-7-2,18-8-3)11-9-10-15-13(14)12(4)5/h4,6-11H2,1-3,5H3
• InChI Key： URDOJQUSEUXVRP-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(C(=C)C)=O)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 290.15500
• Monoisotopic Mass: 290.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Transparent to straw liquid with mild odor
• Density: 0.985
• Boiling Point: 112°C/5mmHg(lit.)
• Flash Point: 128°C
• Refractive Index: 1.427
• PSA: 53.99000
• LogP: 2.54420

3-(Triethoxysilyl)propyl methacrylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S28; S36/37/39
• TSCA：No
• Storage Condition：Below 5 ° C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents